Cas no 309962-67-2 (tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate)

• Product Name: tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate
• CAS No: 309962-67-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD09878596
• CID: 304032
• PubChem ID: 28875356
• Update Time: 2025-10-31

tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl methyl(piperidin-3-yl)carbamate
• (R)-3-N-Boc-3-(methylamino)piperidine
• Carbamic acid, methyl(3R)-3-piperidinyl-, 1,1-dimethylethyl ester (9CI)
• R-3-N-Boc-3-(Methylamino)piperidine
• tert-butyl (R)-methyl(piperidin-3-yl)carbamate
• Methyl-(R)-piperidin-3-yl-carbamic acid tert-butyl ester
• R-3-Boc-3-methylaminopiperidine
• tert-butyl methyl[(3R)-piperidin-3-yl]carbamate
• tert-butyl methyl[(3R)-piperidinyl]carbamate
• tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate
• Carbamic acid, N-methyl-N-(3R)-3-piperidinyl-, 1,1-dimethylethyl ester
• (R)-Tert-Butylmethyl(Piperidin-3-yl)Carbamate
• (R)-3-Boc-3-methylaminopiperidine
• KS-0
• LCZC2857
• AKOS007930615
• RTXNDTNDOHQMTI-SECBINFHSA-N
• methyl (R)-piperidin-3-ylcarbamic acid tert-butyl ester
• A25772
• AM90337
• SCHEMBL1267151
• DTXSID00651733
• 309962-67-2
• LS-1028
• AC-24266
• MFCD09878596
• CS-B0443

• MDL： MFCD09878596
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13(4)9-6-5-7-12-8-9/h9,12H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： RTXNDTNDOHQMTI-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N(C)[C@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.01
• Melting Point: No data available
• Boiling Point: 288 ºC
• Flash Point: 128 ºC
• Refractive Index: 1.485
• PSA: 41.57000
• LogP: 1.93410
• Vapor Pressure: No data available

tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate

Professional Introduction to Compound with CAS No. 309962-67-2 and Product Name: *tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate*

The compound with the CAS number 309962-67-2 and the product name tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The detailed analysis of its chemical structure, synthesis methods, and biological activities provides valuable insights into its utility in pharmaceutical research.

In recent years, there has been a growing interest in the development of carbamate-based compounds for their diverse pharmacological properties. The carbamate functional group, particularly when incorporated into a piperidine scaffold, exhibits remarkable bioactivity. The specific configuration of the piperidine ring, denoted as (3R), plays a crucial role in determining the compound's interactions with biological targets. This stereochemical specificity is a key factor in its potential therapeutic efficacy.

The synthesis of tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as asymmetric hydrogenation and nucleophilic substitution reactions, are employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has demonstrated that carbamate derivatives can modulate neurotransmitter activity by interacting with specific receptors and enzymes. The (3R)-configuration of the piperidine ring enhances binding affinity to these targets, making it an attractive candidate for further investigation. Preclinical studies have shown promising results in animal models, suggesting that this compound may have therapeutic benefits in conditions such as epilepsy and Parkinson's disease.

The pharmacokinetic profile of tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate is another critical factor that contributes to its potential clinical utility. Studies have indicated that this compound exhibits favorable solubility and metabolic stability, which are essential properties for any drug candidate. Additionally, its low toxicity profile suggests that it may be well-tolerated by patients, reducing the risk of adverse effects.

In conclusion, the compound with CAS number 309962-67-2 and the product name tert-butyl N-methyl-N-[(3R)-piperidin-3-yl]carbamate represents a significant advancement in medicinal chemistry. Its unique structural features, synthetic pathways, and biological activities make it a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the treatment of various diseases.